Cas no 98056-47-4 (Methanesulfonic acid, trifluoro-, 4,4-dimethyl-1-cyclohexen-1-yl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 4,4-dimethyl-1-cyclohexen-1-yl ester
• CAS No: 98056-47-4
• MF: C₉H₁₃F₃O₃S
• MW: 258.257932424545
• CID: 1992401
• PubChem ID: 13411668
• Update Time: 2025-04-21

Methanesulfonic acid, trifluoro-, 4,4-dimethyl-1-cyclohexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 4,4-dimethyl-1-cyclohexen-1-yl ester
• SCHEMBL3803489
• Trifluoromethanesulfonic acid 4,4-dimethyl-1-cyclohexenyl ester
• trifluoromethanesulfonic acid 4,4-dimethylcyclohex-1-enyl ester
• 98056-47-4
• 4,4-Dimethylcyclohex-1-en-1-yl trifluoromethanesulfonate

• Inchi： 1S/C9H13F3O3S/c1-8(2)5-3-7(4-6-8)15-16(13,14)9(10,11)12/h3H,4-6H2,1-2H3
• InChI Key： DAUZTLHPOWEJFF-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CCC(C)(C)CC1

Computed Properties

• Exact Mass: 258.05374993Da
• Monoisotopic Mass: 258.05374993Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.8Ų